![molecular formula C12H19N3O2S B3302726 {2-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl}methanamine CAS No. 918865-21-1](/img/structure/B3302726.png)
{2-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl}methanamine
Overview
Description
“{2-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl}methanamine” is a chemical compound with the CAS Number: 655256-68-1 . It has a molecular weight of 205.3 . The IUPAC name for this compound is 2-(4-methyl-1-piperazinyl)benzylamine . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H19N3/c1-14-6-8-15(9-7-14)12-5-3-2-4-11(12)10-13/h2-5H,6-10,13H2,1H3 . The InChI key is GRSJANZWLLXZFG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 205.3 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Polymorphism Control and Monitoring
- ASP3026, a derivative of the compound, was developed as an inhibitor of the EML4-ALK fusion protein. Researchers identified five polymorphs of ASP3026 and a hydrate, focusing on the stable polymorph A04 for solid formulations. The influence of crystallization process parameters on these polymorphs was studied to facilitate process development (Takeguchi et al., 2015).
- Another study further explored the effects of temperature and solvent on the polymorphic transformation of ASP3026, which is essential for large-scale manufacturing. This study provided insights into the selective transformation conditions of different ASP3026 polymorphs (Takeguchi et al., 2016).
Synthesis Methods
- Research on asymmetric synthesis introduced methods for creating various derivatives, including [(2S)-2-methylpiperidin-2-yl]methanamine, which could be related to the subject compound. This study involved the reduction and hydrogenolysis of specific precursors (Froelich et al., 1996).
- A different approach explored the structural optimization of a reversible kinase inhibitor targeting EGFR-activating and resistance mutations. This work led to the identification of a compound with significant in vitro antitumor potency (Yang et al., 2012).
Catalytic and Biological Activities
- A study involving the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, which contained the arylsulfonyl group, demonstrated certain herbicidal and insecticidal activities. This indicates potential applications in agriculture (Wang et al., 2015).
- Another research found that diphenyl sulfoxides, which are structurally similar to the compound , could act as selective antagonists of the muscarinic M2 receptor. This suggests potential applications in neurological research (Kozlowski et al., 2000).
Safety and Hazards
The safety information for “{2-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl}methanamine” includes several hazard statements: H302, H314, H335 . The precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, P501 .
Future Directions
While specific future directions for “{2-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl}methanamine” are not available in the search results, related compounds such as ASP3026 have been identified as potent and selective ALK inhibitors, suggesting potential applications in the treatment of ALK-positive non-small cell lung cancer .
Mechanism of Action
Target of Action
The primary target of 2-[(4-Methylpiperazin-1-yl)sulfonyl]phenyl}methanamine is the protein S100B . This protein is part of the S100 family of proteins containing 2 EF-hand calcium-binding motifs. S100 proteins are localized in the cytoplasm and/or nucleus of a wide range of cells and are involved in the regulation of a number of cellular processes such as cell cycle progression and differentiation .
Mode of Action
It is known that the compound interacts with its target, the protein s100b, possibly altering its function
Biochemical Pathways
S100B has been implicated in the regulation of protein phosphorylation, enzyme activities, the dynamics of cytoskeleton constituents, calcium homeostasis, and the inflammatory response .
Pharmacokinetics
A structurally similar compound, 2-{[4-(2-methoxyphenyl)piperazin-1-yl]alkyl}-1h-benzo[d]imidazoles, has been studied, and most of the novel compounds showed alpha1-adrenergic affinity in the range from 22 nm to 250 nm . The in silico docking and molecular dynamics simulations, binding data together with ADME calculations identified promising lead compounds .
Result of Action
Given its potential interaction with protein s100b, it may influence cellular processes regulated by this protein, including protein phosphorylation, enzyme activities, the dynamics of cytoskeleton constituents, calcium homeostasis, and the inflammatory response .
properties
IUPAC Name |
[2-(4-methylpiperazin-1-yl)sulfonylphenyl]methanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2S/c1-14-6-8-15(9-7-14)18(16,17)12-5-3-2-4-11(12)10-13/h2-5H,6-10,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXMIOOYURPGNME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC=CC=C2CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.